5-chloro-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H23ClN2OS2/c1-24-16-5-3-2-4-15(16)13-22-10-8-14(9-11-22)12-21-19(23)17-6-7-18(20)25-17/h2-7,14H,8-13H2,1H3,(H,21,23)
• InChI Key: KDSISHYQKIXPRM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1CN2CCC(CC2)CNC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C19H23ClN2OS2
• Molecular Weight: 395.0 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and rings. The thiophene and piperidine rings, along with the benzyl group, would contribute to the three-dimensionality of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the thiophene ring might undergo electrophilic aromatic substitution. The amide group could participate in hydrolysis or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar groups, the size and shape of the molecule, and the specific arrangement of its atoms would all influence its properties.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of the Compound : 5-chloro-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)thiophene-2-carboxamide serves as an organoboron reagent in SM coupling. .

Hydromethylation

• Compound Role : The compound can participate in formal anti-Markovnikov alkene hydromethylation when paired with a Matteson–CH₂–homologation. .

Antimicrobial Potential

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Drug Design and Docking

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Mechanism of Action

The mechanism of action of this compound is not clear without further information. It could potentially interact with biological targets through the thiophene ring or the amide group.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, handling should be done with appropriate safety precautions.

Future Directions

The future research directions for this compound could be vast, depending on its properties and potential applications. It could be studied for its potential uses in medicine, materials science, or other fields.